3-Ethenylsulfonyl-N-(3-methyl-2-oxo-1,3-benzoxazol-6-yl)propanamide

• IUPAC Name: 3-ethenylsulfonyl-N-(3-methyl-2-oxo-1,3-benzoxazol-6-yl)propanamide
• InChI: InChI=1S/C13H14N2O5S/c1-3-21(18,19)7-6-12(16)14-9-4-5-10-11(8-9)20-13(17)15(10)2/h3-5,8H,1,6-7H2,2H3,(H,14,16)
• InChI Key: ZPKJGFXDEVDLMO-UHFFFAOYSA-N
• Canonical SMILES: CN1C2=C(C=C(C=C2)NC(=O)CCS(=O)(=O)C=C)OC1=O
• Molecular Formula: C13H14N2O5S
• Molecular Weight: 310.33 g/mol

Description

3-Ethenylsulfonyl-N-(3-methyl-2-oxo-1,3-benzoxazol-6-yl)propanamide, also known as E64d, is a potent inhibitor of cysteine proteases. It is commonly used in scientific research to study the biochemical and physiological effects of these enzymes. E64d has been found to have a wide range of applications in various fields of research, including cancer, neurodegeneration, and infectious diseases.

Mechanism of Action

3-Ethenylsulfonyl-N-(3-methyl-2-oxo-1,3-benzoxazol-6-yl)propanamide works by irreversibly inhibiting cysteine proteases through covalent modification of the active site of the enzyme. This prevents the protease from functioning, leading to the accumulation of substrates and ultimately cell death.
Biochemical and Physiological Effects:
3-Ethenylsulfonyl-N-(3-methyl-2-oxo-1,3-benzoxazol-6-yl)propanamide has been found to have a wide range of biochemical and physiological effects. It has been shown to induce apoptosis in cancer cells, inhibit the replication of viruses such as HIV and hepatitis C, and reduce neuronal damage in neurodegenerative diseases such as Alzheimer's and Parkinson's.

Advantages and Limitations for Lab Experiments

One of the major advantages of using 3-Ethenylsulfonyl-N-(3-methyl-2-oxo-1,3-benzoxazol-6-yl)propanamide in lab experiments is its high potency and specificity for cysteine proteases. This makes it an ideal tool for studying the role of these enzymes in various diseases. However, one limitation of using 3-Ethenylsulfonyl-N-(3-methyl-2-oxo-1,3-benzoxazol-6-yl)propanamide is its irreversible inhibition of the protease, which can make it difficult to study the effects of reversible inhibition.

Future Directions

There are several future directions for research involving 3-Ethenylsulfonyl-N-(3-methyl-2-oxo-1,3-benzoxazol-6-yl)propanamide. One area of interest is the development of more potent and selective inhibitors of cysteine proteases, which could have therapeutic potential for a range of diseases. Another area of interest is the use of 3-Ethenylsulfonyl-N-(3-methyl-2-oxo-1,3-benzoxazol-6-yl)propanamide in combination with other drugs to enhance its efficacy and reduce side effects. Finally, there is a need for further research into the mechanisms of action of 3-Ethenylsulfonyl-N-(3-methyl-2-oxo-1,3-benzoxazol-6-yl)propanamide and its effects on cellular pathways involved in disease progression.

Synthesis Methods

The synthesis of 3-Ethenylsulfonyl-N-(3-methyl-2-oxo-1,3-benzoxazol-6-yl)propanamide involves several steps, including the reaction of 3-methyl-2-oxo-1,3-benzoxazol-6-ylamine with ethyl 3-(methylsulfonyl)acrylate, followed by the addition of sodium methoxide and ethyl acetate. The resulting product is then purified through a series of chromatographic techniques to yield 3-Ethenylsulfonyl-N-(3-methyl-2-oxo-1,3-benzoxazol-6-yl)propanamide.

Scientific Research Applications

3-Ethenylsulfonyl-N-(3-methyl-2-oxo-1,3-benzoxazol-6-yl)propanamide has been extensively used in scientific research to study the role of cysteine proteases in various diseases. It has been found to be particularly effective in studying the mechanisms of action of these enzymes in cancer, neurodegeneration, and infectious diseases.